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4,9-Anhydrotetrodotoxin 4,9-Anhydrotetrodotoxin 4,9-Anhydrotetrodotoxin (4,9-anhydro-TTX) is a derivative of TTX that selectively blocks inward sodium current through Nav1.6 voltage-activated sodium channels (IC50 = 7.8 nM in Xenopus oocytes). It demonstrates IC50 values of 1.3, 0.34, 0.99, 78.5, 1.3, and >30 µM for Nav1.2, Nav1.3, Nav1.4, Nav1.5, Nav1.7, and Nav1.8, respectively.
Brand Name: Vulcanchem
CAS No.: 13072-89-4
VCID: VC0076626
InChI: InChI=1S/C11H15N3O7/c12-8-13-6-2-4-9(17,1-15)5-3(16)10(2,14-8)7(19-6)11(18,20-4)21-5/h2-7,15-18H,1H2,(H3,12,13,14)/t2?,3-,4?,5+,6?,7+,9+,10-,11+/m1/s1
SMILES: C(C1(C2C3C4N=C(NC35C(C1OC(C5O4)(O2)O)O)N)O)O
Molecular Formula: C11H15N3O7
Molecular Weight: 301.25 g/mol

4,9-Anhydrotetrodotoxin

CAS No.: 13072-89-4

Main Products

VCID: VC0076626

Molecular Formula: C11H15N3O7

Molecular Weight: 301.25 g/mol

4,9-Anhydrotetrodotoxin - 13072-89-4

CAS No. 13072-89-4
Product Name 4,9-Anhydrotetrodotoxin
Molecular Formula C11H15N3O7
Molecular Weight 301.25 g/mol
IUPAC Name (2S,3S,4S,5R,11S,12S)-7-amino-2-(hydroxymethyl)-10,13,15-trioxa-6,8-diazapentacyclo[7.4.1.13,12.05,11.05,14]pentadec-7-ene-2,4,12-triol
Standard InChI InChI=1S/C11H15N3O7/c12-8-13-6-2-4-9(17,1-15)5-3(16)10(2,14-8)7(19-6)11(18,20-4)21-5/h2-7,15-18H,1H2,(H3,12,13,14)/t2?,3-,4?,5+,6?,7+,9+,10-,11+/m1/s1
Standard InChIKey STNXQECXKDMLJK-PZKHIREQSA-N
Isomeric SMILES C([C@@]1([C@H]2[C@@H]3[C@H]4N=C(N[C@@]35[C@@H]([C@@H]1O[C@]([C@H]5O4)(O2)O)O)N)O)O
SMILES C(C1(C2C3C4N=C(NC35C(C1OC(C5O4)(O2)O)O)N)O)O
Canonical SMILES C(C1(C2C3C4N=C(NC35C(C1OC(C5O4)(O2)O)O)N)O)O
Appearance Assay:≥98%A solid
Description 4,9-Anhydrotetrodotoxin (4,9-anhydro-TTX) is a derivative of TTX that selectively blocks inward sodium current through Nav1.6 voltage-activated sodium channels (IC50 = 7.8 nM in Xenopus oocytes). It demonstrates IC50 values of 1.3, 0.34, 0.99, 78.5, 1.3, and >30 µM for Nav1.2, Nav1.3, Nav1.4, Nav1.5, Nav1.7, and Nav1.8, respectively.
Synonyms 4,9-anhydro-TTX
4,9-anhydrotetrodotoxin
anhydrotetrodotoxin
PubChem Compound 107878
Last Modified Nov 11 2021
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